![molecular formula C18H16N4OS B7573980 2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide](/img/structure/B7573980.png)
2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide
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Overview
Description
2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPB or EPB-53 and has been studied for its mechanism of action and its effects on various biological processes.
Mechanism of Action
The exact mechanism of action of EPB-53 is not fully understood. However, it has been suggested that EPB-53 may exert its effects by modulating various signaling pathways and protein-protein interactions.
Biochemical and Physiological Effects:
EPB-53 has been shown to have various biochemical and physiological effects on cells and tissues. These effects include inhibition of cell proliferation, induction of apoptosis, reduction of amyloid-beta aggregation, protection of dopaminergic neurons, and improvement of cognitive and motor function.
Advantages and Limitations for Lab Experiments
EPB-53 has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its potential for therapeutic applications in various diseases. However, EPB-53 also has some limitations, including its limited solubility and potential toxicity at high concentrations.
Future Directions
For research on EPB-53 include further elucidation of its mechanism of action and evaluation of its efficacy in preclinical and clinical studies.
Synthesis Methods
The synthesis of EPB-53 involves the reaction of 2-chloro-6-ethylpyridine with 4-amino-2-mercaptobenzamide and 4,6-dichloro-2-(methylthio)pyrimidine under appropriate conditions. The reaction yields EPB-53, which can be purified and characterized by various analytical techniques.
Scientific Research Applications
EPB-53 has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, EPB-53 has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, EPB-53 has been shown to reduce amyloid-beta aggregation and improve cognitive function. In Parkinson's disease research, EPB-53 has been shown to protect dopaminergic neurons and improve motor function.
properties
IUPAC Name |
2-(6-ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4OS/c1-2-12-11-16(22-18(21-12)14-8-5-6-10-20-14)24-15-9-4-3-7-13(15)17(19)23/h3-11H,2H2,1H3,(H2,19,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CENQDADFBXONPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C2=CC=CC=N2)SC3=CC=CC=C3C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide |
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